Cas no 1780524-68-6 (4-(difluoromethyl)oxan-4-ylmethanol)

• Product Name: 4-(difluoromethyl)oxan-4-ylmethanol
• CAS No: 1780524-68-6
• MF: C₇H₁₂F₂O₂
• MW: 166.165789604187
• MDL: MFCD28552568
• CID: 5606943
• PubChem ID: 84765035
• Update Time: 2025-11-02

4-(difluoromethyl)oxan-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-methanol, 4-(difluoromethyl)tetrahydro-
• 4-(difluoromethyl)oxan-4-yl]methanol
• (4-(Difluoromethyl)tetrahydro-2H-pyran-4-yl)methanol
• [4-(Difluoromethyl)oxan-4-yl]methanol
• 1780524-68-6
• EN300-843531
• 4-(difluoromethyl)oxan-4-ylmethanol

• MDL： MFCD28552568
• Inchi： 1S/C7H12F2O2/c8-6(9)7(5-10)1-3-11-4-2-7/h6,10H,1-5H2
• InChI Key： LJIYDJWFBHJFSU-UHFFFAOYSA-N
• SMILES： C1OCCC(C(F)F)(CO)C1

Computed Properties

• Exact Mass: 166.08053595g/mol
• Monoisotopic Mass: 166.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.150±0.06 g/cm3(Predicted)
• Boiling Point: 215.8±15.0 °C(Predicted)
• pka: 14.85±0.10(Predicted)

Additional information on 4-(difluoromethyl)oxan-4-ylmethanol

Comprehensive Overview of 4-(difluoromethyl)oxan-4-ylmethanol (CAS No. 1780524-68-6): Properties, Applications, and Industry Insights

4-(difluoromethyl)oxan-4-ylmethanol (CAS No. 1780524-68-6) is a fluorinated organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of a difluoromethyl group and a hydroxymethyl moiety on a tetrahydropyran ring makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for modulating metabolic pathways and enzyme inhibition.

The compound's oxan-4-ylmethanol scaffold offers excellent water solubility compared to purely hydrocarbon analogs, addressing a critical challenge in modern medicinal chemistry. Recent studies highlight its role in improving the pharmacokinetic profiles of lead compounds, a topic frequently searched in AI-driven drug design platforms. With the growing demand for fluorinated building blocks – a trending keyword in chemical databases – this substance aligns perfectly with industry needs for novel heterocyclic compounds.

From a synthetic chemistry perspective, 1780524-68-6 demonstrates remarkable stability under various reaction conditions, making it valuable for high-throughput screening applications. Analytical data shows its compatibility with common coupling reactions, a feature often queried in organic synthesis forums. The compound's chiral center at the 4-position also makes it interesting for asymmetric synthesis studies, connecting to popular searches about stereoselective transformations in modern literature.

Environmental considerations surrounding fluorinated compounds have prompted extensive studies on this material's ecological profile. Contrary to some persistent fluorochemicals, early biodegradation studies suggest favorable environmental fate parameters for 4-(difluoromethyl)oxan-4-ylmethanol, addressing common concerns in green chemistry discussions. This aspect becomes particularly relevant as regulatory bodies increase scrutiny on sustainable chemical production methods.

The compound's thermal behavior has been characterized through differential scanning calorimetry (DSC), revealing a crystalline structure with well-defined melting characteristics – data highly sought after in preformulation studies. These physical properties contribute to its growing adoption in crystallization optimization workflows, a hot topic in process chemistry circles. Patent analysis shows steadily increasing references to this molecular scaffold in intellectual property filings since 2020.

Spectroscopic characterization of CAS 1780524-68-6 reveals distinctive NMR patterns that facilitate reaction monitoring, a practical advantage frequently mentioned in process analytical technology (PAT) discussions. The fluorine atoms produce characteristic splitting patterns that serve as valuable diagnostic tools, connecting to frequent queries about 19F NMR interpretation in research communities.

In material science applications, preliminary investigations suggest potential utility of 4-(difluoromethyl)oxan-4-ylmethanol derivatives in modifying surface properties of polymers. This aligns with growing interest in fluorine-containing materials for specialized coatings, a sector experiencing rapid growth according to market analysis reports. The compound's balanced lipophilicity parameters make it particularly interesting for interface engineering applications.

Quality control protocols for this substance typically employ reverse-phase HPLC with UV detection, though recent method developments incorporate LC-MS techniques for enhanced specificity – a technical detail often searched by analytical chemists. Stability-indicating methods have been validated under ICH guidelines, meeting the pharmaceutical industry's stringent requirements for impurity profiling.

From a regulatory standpoint, 1780524-68-6 currently falls outside major controlled substance lists, though proper chemical handling protocols should always be followed. Safety data sheets indicate standard precautions for laboratory use, with particular attention to avoiding prolonged skin contact – information commonly requested in EHS queries across research institutions.

The commercial availability of 4-(difluoromethyl)oxan-4-ylmethanol has expanded significantly since 2022, with multiple suppliers now offering gram-to-kilogram quantities. Market intelligence suggests growing adoption in contract research organizations, especially those specializing in fluorine chemistry services. Pricing trends reflect typical patterns for specialty fluorinated intermediates, with costs influenced by scale-up feasibility factors.

Future research directions likely include exploration of biocatalytic approaches to synthesize this scaffold, responding to industry demands for enzymatic fluorination methods. The compound's structural features make it an attractive candidate for directed evolution studies, an area generating substantial academic interest. These developments connect strongly with current searches about biocatalysis in fine chemicals production.

In summary, 4-(difluoromethyl)oxan-4-ylmethanol represents an emerging fluorinated building block with multidisciplinary applications. Its balanced physicochemical properties, synthetic versatility, and improving commercial accessibility position it as a valuable tool for researchers exploring next-generation chemical entities across multiple scientific domains.